Cas no 2229362-75-6 (3-(2-bromo-3-nitrophenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(2-bromo-3-nitrophenyl)-3-hydroxypropanenitrile
• CAS No: 2229362-75-6
• MF: C₉H₇BrN₂O₃
• MW: 271.067481279373
• CID: 6276924
• PubChem ID: 165686651
• Update Time: 2025-05-22

3-(2-bromo-3-nitrophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-nitrophenyl)-3-hydroxypropanenitrile
• 2229362-75-6
• EN300-1922096

• Inchi： 1S/C9H7BrN2O3/c10-9-6(8(13)4-5-11)2-1-3-7(9)12(14)15/h1-3,8,13H,4H2
• InChI Key： NFSFDDQFFHVNJJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CC#N)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.96400g/mol
• Monoisotopic Mass: 269.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.8Ų

Additional information on 3-(2-bromo-3-nitrophenyl)-3-hydroxypropanenitrile

3-(2-Bromo-3-Nitrophenyl)-3-Hydroxypropanenitrile: A Comprehensive Overview

3-(2-Bromo-3-Nitrophenyl)-3-Hydroxypropanenitrile, also known by its CAS number 2229362-75-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a bromine atom, a nitro group, and a hydroxynitrile moiety, making it a versatile building block in organic synthesis.

The molecular structure of 3-(2-Bromo-3-Nitrophenyl)-3-Hydroxypropanenitrile consists of a phenyl ring substituted with bromine at the 2-position and a nitro group at the 3-position. The hydroxynitrile group is attached to the same carbon as the phenyl ring, creating a chiral center. This chiral nature is of particular interest in asymmetric synthesis and drug development, where stereochemistry plays a crucial role in biological activity.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. Its ability to undergo various nucleophilic substitutions and reductions has made it a valuable intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to synthesize derivatives with potential anti-inflammatory and anticancer properties.

In terms of synthesis, 3-(2-Bromo-3-Nitrophenyl)-3-Hydroxypropanenitrile can be prepared through a multi-step process involving bromination, nitration, and cyanohydrin formation. The choice of reagents and reaction conditions is critical to ensure high yields and selectivity. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making the compound more accessible for large-scale production.

The application of this compound extends beyond pharmaceuticals. It has been explored as a precursor in the synthesis of advanced materials, such as conductive polymers and nanoparticles. The presence of multiple functional groups allows for easy modification and functionalization, enabling its use in diverse fields like electronics, sensors, and catalysis.

From an environmental perspective, understanding the degradation pathways of 3-(2-Bromo-3-Nitrophenyl)-3-Hydroxypropanenitrile is essential for assessing its ecological impact. Recent research has focused on biodegradation studies under various environmental conditions, providing insights into its persistence and potential risks to ecosystems.

In conclusion, 3-(2-Bromo-3-Nitrophenyl)-3-Hydroxypropanenitrile is a multifaceted compound with promising applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application studies, underscores its importance in modern chemical research.